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Compound of Interest

Compound Name: ZINC40099027

Cat. No.: B3039191 Get Quote

Essential Safety and Handling Guide for
ZINC40099027
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of

ZINC40099027, a selective FAK activator used in research related to gastrointestinal mucosal

injury.[1] Given the absence of a specific Safety Data Sheet (SDS) for this compound, this

document is based on general best practices for handling potent, biologically active research

chemicals of a similar nature.

Hazard Identification and Risk Assessment
While specific toxicity data for ZINC40099027 is not readily available, it is prudent to treat this

compound as potentially hazardous. As a potent, selective FAK activator, it is designed to have

significant biological effects at low concentrations.[1][2] Therefore, exposure through inhalation,

ingestion, or skin contact should be strictly avoided. All personnel handling this compound must

be trained in the safe handling of potent research chemicals.[3]

Personal Protective Equipment (PPE)
A comprehensive assessment of the work area and planned procedures is necessary to

determine the appropriate level of PPE.[4] The following table outlines the minimum

recommended PPE for handling ZINC40099027.
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Protection Type Recommended Equipment Purpose

Eye and Face Protection

Safety glasses with side

shields or chemical splash

goggles. A face shield should

be worn in addition to goggles

when there is a splash hazard.

To protect against splashes,

aerosols, and solid

particulates.

Hand Protection

Disposable nitrile gloves.

Consider double-gloving for

added protection.

To prevent skin contact with

the compound. Gloves should

be changed immediately if

contaminated.

Body Protection

A properly fitting lab coat.

Consider a fire-resistant lab

coat if flammable solvents are

in use.

To protect skin and personal

clothing from contamination.

Respiratory Protection

A NIOSH-approved respirator

(e.g., N95 or higher) should be

used when handling the solid

compound or when there is a

risk of generating aerosols,

especially in poorly ventilated

areas.

To prevent inhalation of the

compound.

Foot Protection

Closed-toe shoes must be

worn at all times in the

laboratory.

To protect feet from spills and

falling objects.

Handling and Storage Procedures
Handling:

All handling of ZINC40099027, especially weighing and preparing solutions, should be

conducted in a certified chemical fume hood to minimize inhalation exposure.

Avoid generating dust or aerosols.
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After handling, wash hands thoroughly with soap and water.

Storage:

Store ZINC40099027 in a tightly sealed, clearly labeled container.

Follow the manufacturer's recommendations for storage temperature. For solid powder,

storage at -20°C for up to 12 months and at 4°C for up to 6 months is recommended. In

solvent, store at -80°C for up to 6 months.

Store in a secure, designated area away from incompatible materials.

Accidental Release and Exposure Measures
Spill Response:

Evacuate the immediate area.

Wear appropriate PPE as outlined in the table above.

For small spills of solid material, gently cover with a damp paper towel to avoid raising dust,

then carefully scoop into a sealed container for disposal.

For liquid spills, absorb with an inert material (e.g., vermiculite, sand) and place in a sealed

container for disposal.

Clean the spill area thoroughly with an appropriate solvent, followed by soap and water.

All materials used for cleanup should be disposed of as hazardous waste.

First Aid:

Inhalation: Move to fresh air. If breathing is difficult, seek immediate medical attention.

Skin Contact: Immediately remove contaminated clothing and wash the affected area with

copious amounts of soap and water for at least 15 minutes. Seek medical attention if

irritation persists.
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Disposal Plan
All waste containing ZINC40099027, including empty containers, contaminated PPE, and

cleanup materials, must be treated as hazardous chemical waste.

Collect waste in clearly labeled, sealed containers.

Dispose of waste in accordance with all local, state, and federal regulations. Do not dispose

of down the drain or in general trash.

Consult your institution's environmental health and safety (EHS) office for specific disposal

procedures.

Physicochemical and Biological Data
The following tables summarize the known quantitative data for ZINC40099027.

Physicochemical Properties

Property Value Reference

Molecular Weight 449.47 g/mol

Formula C23H25F3N3O3

Appearance Solid

Solubility 10 mM in DMSO

Biological Activity
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Parameter Value Cell Line/Model Reference

Effective

Concentration for FAK

Activation

As low as 10 nM Caco-2 cells

In Vivo Dosage (mice)

900 µg/kg

(intraperitoneal

injection)

Mouse models of

intestinal injury
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Caption: A typical experimental workflow for handling ZINC40099027.
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PPE Selection Logic

Handling Solid Compound?

Splash Hazard?

No (in solution) Aerosol Generation Potential?

Yes

Minimum PPE:
- Safety Glasses
- Nitrile Gloves

- Lab Coat
- Closed-toe Shoes

No

Add Face Shield

Yes

No

Add N95 Respirator

Yes

Add Chemical Splash Goggles

Click to download full resolution via product page

Caption: Decision tree for selecting appropriate PPE for ZINC40099027.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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